BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: 4-Chlorooctane
Handling and Storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chlorooctane

Cat. No.: B1617971

Disclaimer: The following information is based on general best practices for handling
chlorinated hydrocarbons. A specific Safety Data Sheet (SDS) for 4-Chlorooctane (CAS 999-
07-5) was not readily available in the public domain during the creation of this document.
Isomers can have different properties; therefore, it is imperative to obtain and consult the
official SDS from your supplier before any handling or use of 4-Chlorooctane. The information
below should be used as a general guideline and not as a substitute for a substance-specific
SDS.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with 4-Chlorooctane?

Al: While specific data for 4-Chlorooctane is limited, chlorinated alkanes can present several
hazards. Based on data for similar compounds like 1-Chlorooctane, potential hazards may
include:

o Flammability: It may be a combustible liquid.
o Toxicity: May be harmful if swallowed, causing aspiration hazards.
o Environmental Hazards: Potentially toxic to aquatic life with long-lasting effects.[1]

e Irritation: May cause skin and eye irritation upon contact.
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Q2: What personal protective equipment (PPE) should | wear when working with 4-
Chlorooctane?

A2: Arisk assessment based on the specific experimental conditions should always be
conducted. However, as a general guideline, the following PPE is recommended when
handling chlorinated hydrocarbons:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., Viton®, nitrile rubber; consult the
manufacturer's glove selection guide).

» Body Protection: A lab coat or chemical-resistant apron. In cases of potential splashing,
chemical-resistant coveralls may be necessary.

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If engineering controls are insufficient, a NIOSH-approved respirator with appropriate
cartridges for organic vapors should be used.

Q3: How should | properly store 4-Chlorooctane?

A3: Proper storage is crucial for safety and to maintain the integrity of the chemical. General
storage guidelines include:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2]

Keep away from heat, sparks, open flames, and other sources of ignition.[2]

Store separately from incompatible materials, such as strong oxidizing agents.

The storage area should be secure and accessible only to authorized personnel.
Q4: What should | do in case of a spill?

A4: In the event of a spill, follow these general procedures, and always refer to your institution's
specific spill response protocol:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
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e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: Use an inert absorbent material (e.g., sand, vermiculite, or commercial sorbent
pads) to contain the spill.[2]

o Clean-up: Carefully collect the absorbed material into a labeled, sealed container for
hazardous waste disposal.

» Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

» Dispose: Dispose of all contaminated materials as hazardous waste according to local, state,
and federal regulations.

Troubleshooting Guide
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Issue Potential Cause Recommended Action

Ensure the container is always

. ) tightly sealed when not in use
Inconsistent experimental ] ) ]
" Chemical degradation to prevent exposure to air and
results
moisture. Store in a cool, dark

place.

Use clean, dry glassware and
o equipment. Avoid introducing
Contamination ) o )
any impurities into the main

stock bottle.

4-Chlorooctane is not
expected to be soluble in
water.[3] Cloudiness may
indicate the presence of

Cloudy appearance of the o ] ) )

o Water contamination moisture. Consider using a

iquid drying agent if appropriate for
your application, after
consulting chemical

compatibility charts.

Discontinue use of the

chemical and dispose of it as
Discoloration of the chemical Instability or reaction hazardous waste. Do not use if

the chemical's appearance has

changed.

Quantitative Data Summary

Specific quantitative data for 4-Chlorooctane is not readily available. The following table for
the related isomer, 1-Chlorooctane, is provided for illustrative purposes only and should not be
used as a substitute for the specific data for 4-Chlorooctane.

Physical and Chemical Properties of 1-Chlorooctane (for illustrative purposes)
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Property Value

CAS Number 111-85-3

Molecular Formula C8H17ClI

Molecular Weight 148.68 g/mol

Boiling Point 182 °C

Flash Point 68 °C

Density 0.872 g/cm3 at 20 °C

Water Solubility Not miscible or difficult to mix

Experimental Protocols

No specific experimental protocols for 4-Chlorooctane were found in the search results. When
designing experiments, always perform a thorough risk assessment and consult relevant
literature for methodologies involving similar compounds.

Visualizations

Preparation Handling Cleanup & Storage
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Caption: General workflow for safely handling 4-Chlorooctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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